Cas no 80289-21-0 (Copper(2+) bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate))

• Product Name: Copper(2+) bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate)
• CAS No: 80289-21-0
• MF: C₂₀H₂₀Cu₂F₁₄O₄
• MW: 717.440058708191
• MDL: MFCD00156516
• CID: 707657
• PubChem ID: 24878556
• Update Time: 2025-05-20

Copper(2+) bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate) Chemical and Physical Properties

Names and Identifiers

• Copper,bis[1,1,2,2-tetrafluoro-6,6-dimethyl-1-(trifluoromethoxy)-3,5-heptanedionato-O3,O5]-(9CI)
• Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)copper(II)
• Copper bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)
• BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3, 5-OCTANEDIONATE)COPPER (II) [CU(FOD)2]
• COPPER(II) 6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE
• copper,6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate
• Copper,bis[1,1,2,2-tetrafluoro-6,6-dimethyl-1-(trifluoromethoxy)-3,5-heptanedionato-O3,O5]-(9C...
• Chlorodiisopropylphosphine
• Cu(FOD)2
• copper(2+) bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate)
• A839885
• copper 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxo-3-octen-3-olate
• copper 6,6,7,7,8,8,8-heptakis(fluoranyl)-2,2-dimethyl-5-oxidanylidene-oct-3-en-3-olate
• Copper, bis[1,1,2,2-tetrafluoro-6,6-dimethyl-1-(trifluoromethoxy)-3,5-heptanedionato-?O3,?O5]-
• dicopper;(Z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate
• 80289-21-0
• Copper,bis[1,1,2,2-tetrafluoro-6,6-dimethyl-1-(trifluoromethoxy)-3,5-heptanedionato-O3,O5]-
• Copper(2+) bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate)

• MDL： MFCD00156516
• Inchi： 1S/2C10H11F7O2.2Cu/c2*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;;/h2*4,18H,1-3H3;;/q;;2*+2/p-2/b2*5-4-;;
• InChI Key： KYVXQSFIEOMONY-WSTITRFPSA-L
• SMILES： [Cu+2].[Cu+2].FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\[O-])=O)F.FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\[O-])=O)F

Computed Properties

• Exact Mass: 715.972998g/mol
• Monoisotopic Mass: 715.972998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 388
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 80.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 59-61 °C (lit.)
• Boiling Point: 280°C
• Flash Point: No data available
• Sensitiveness: moisture sensitive
• Solubility: Not determined
• Vapor Pressure: No data available

Copper(2+) bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate) Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• TSCA：No
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Copper(2+) bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate)

Copper(II) Bis(6,6,7,7,8,8,8-Heptafluoro-2,2-Dimethyl-5-Oxooct-3-en-3-olate): A Comprehensive Overview

The compound Copper(II) Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate), identified by the CAS number 80289-21-0, is a coordination complex with significant potential in various scientific and industrial applications. This compound is notable for its unique structure and properties, which have been extensively studied in recent years. The name itself highlights the presence of copper in the +2 oxidation state and the ligand system surrounding it. The ligand is a derivative of a highly fluorinated carboxylate group with a specific stereochemistry and electronic configuration.

Recent research has focused on the electronic properties of this compound. Studies have shown that the presence of multiple fluorine atoms in the ligand system significantly influences the overall stability and reactivity of the complex. Fluorine's electronegativity plays a crucial role in modulating the electronic environment around the copper center. This modulation has implications for applications in catalysis and electronic materials. For instance, experiments have demonstrated that this compound can act as an efficient catalyst in certain organic transformations due to its ability to stabilize transition states effectively.

The synthesis of Copper(II) Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate) involves a multi-step process that begins with the preparation of the ligand precursor. The precursor is then subjected to reaction conditions that facilitate its coordination with copper ions. Recent advancements in synthetic methodologies have allowed for higher yields and better control over the product's purity. These improvements are critical for scaling up production for industrial applications.

In terms of applications, this compound has shown promise in several areas. One notable application is in the field of optoelectronics. The ligand's fluorinated structure contributes to its high thermal stability and resistance to degradation under harsh conditions. These properties make it suitable for use in devices such as light-emitting diodes (LEDs) and solar cells. Additionally, its ability to act as a photosensitizer has opened new avenues for its use in photodynamic therapy within the medical field.

Another area where this compound has garnered attention is in catalysis. Its unique electronic configuration allows it to facilitate various chemical reactions with high efficiency. For example, recent studies have highlighted its role as a catalyst in cross-coupling reactions—a class of reactions that are fundamental to organic synthesis. The ability of this compound to stabilize reactive intermediates while maintaining its structural integrity makes it an attractive candidate for industrial catalytic processes.

The environmental impact of Copper(II) Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate) has also been a subject of recent research. While fluorinated compounds are generally considered stable and non-biodegradable due to their strong carbon-fluorine bonds (C-F bonds), this particular compound has shown some degree of biodegradation under specific environmental conditions. Understanding these degradation pathways is crucial for assessing its long-term environmental impact and ensuring sustainable practices during its production and use.

In conclusion, Copper(II) Bis(6,6